Cas no 2247982-62-1 (Pyrimidine, 2-[(4-methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Pyrimidine, 2-[(4-methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2247982-62-1
• MF: C₁₈H₂₃BN₂O₄
• MW: 342.2
• CID: 5520576
• PubChem ID: 145770481
• Update Time: 2026-03-10

Pyrimidine, 2-[(4-methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(4-methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-((4-Methoxybenzyl)oxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• G69238
• 2-[(4-methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• MFCD32900083
• 2-[(4-Methoxyphenyl)methoxy]-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• DB-421792
• 2247982-62-1

• Inchi： 1S/C18H23BN2O4/c1-17(2)18(3,4)25-19(24-17)14-10-20-16(21-11-14)23-12-13-6-8-15(22-5)9-7-13/h6-11H,12H2,1-5H3
• InChI Key： HZGXBBBFOCBVIP-UHFFFAOYSA-N
• SMILES： C1(OCC2=CC=C(OC)C=C2)=NC=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 342.1750874g/mol
• Monoisotopic Mass: 342.1750874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7Ų